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Primary Applications and Basic Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Acid Brown 434

CAS No.: 126851-40-9

Cat. No.: S955100

Acid Brown 434 is a brown acidic dye. Its main applications and characteristics are summarized in the table

below.
Property Description
Primary Applications Textile dyeing; thermoplastic and thermoset polymer applications [1].
Product Acid Brown RL; Everlan Brown ERL [2] [3].

Family/Synonyms

CAS Registry Number 126851-40-9 [2] [4] [3].

EC Number 603-171-5 [3].

Physical Properties Density: 1.89 g/cm? (at 20°C); Water Solubility: 53.8 g/L (at 22°C) [2].
Hazard Information Hazard Statement H412: Harmful to aquatic life with long-lasting effects

[3].

The following diagram illustrates the primary application sectors for Acid Brown 434:

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s955100?utm_src=pdf-body
https://www.smolecule.com/products/s955100?utm_src=pdf-interest
https://www.smolecule.com/products/s955100?utm_src=pdf-body
https://www.specialchem.com/polymer-additives/product/colorants-chem-acid-brown-434
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61486261.htm
https://www.chemblink.com/products/126851-40-9.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61486261.htm
https://www.chemicalmarket.net/chemicalproduct/detail/13830/acid-brown-434-acid-brown-rl-126851-40-9-3204
https://www.chemblink.com/products/126851-40-9.htm
https://www.chemblink.com/products/126851-40-9.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB61486261.htm
https://www.chemblink.com/products/126851-40-9.htm
https://www.smolecule.com/products/s955100?utm_src=pdf-body
https://www.smolecule.com/products/s955100?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

Acid Brown 434

Used in

Used in

Textile Industry Polymer Industry

(General Dyeing) (Thermoplastic Resins) Ghermoset Resins)

Click to download full resolution via product page

Experimental and Handling Considerations

Available data provides some basic parameters for handling, though detailed experimental protocols for

synthesis or application are not available in the search results.

e Solubility: The dye has a water solubility of 53.8 g/L at 22°C, which is a key parameter for preparing
dye baths in textile processing [2].

e LogP Value: A reported LogP (octanol-water partition coefficient) of -2.2 at 22°C indicates this dye is
hydrophilic (water-loving). This property influences its behavior in aqueous solutions and is relevant
for environmental fate assessments [2].

Known Information Gaps and Limitations

The search results lack the depth required for a full technical guide. Key information for researchers is

unavailable:

¢ Molecular Structure: The molecular formula and structure are not listed [2] [4].

¢ Detailed Specifications: Properties like melting point, absorption maxima, and detailed
spectroscopic data are absent.

e Application Protocols: Specific methodologies for dyeing textiles or incorporating the dye into
polymers are not provided.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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